Cas no 50516-14-8 (2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid
• CAS No: 50516-14-8
• MF: C₁₃H₁₆N₂O₅
• MW: 280.276543617249
• CID: 2667952
• PubChem ID: 302426
• Update Time: 2025-07-02

2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Carbobenzoxy-DL-glutamine
• Nα-benzyloxycarbonyl-glutamine
• 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid
• AB00917
• N-Benzyloxycarbonyl-L-glutamine
• N-alpha-Z-L-glutamine
• 5-amino-5-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid
• NSC186903
• F71962
• 2-{[(benzyloxy)carbonyl]amino}-4-carbamoylbutanoic acid
• AKOS000201439
• NSC-186903
• N-(Benzyloxycarbonyl)-L-glutamine
• Nalpha-Cbz-D-glutamine
• SCHEMBL716988
• DL-Glutamine, N2-[(phenylmethoxy)carbonyl]-
• STL466717
• 2-benzyloxycarbonylamino-4-carbamoyl-butyric acid
• SR-01000041091
• 5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
• SY035724
• SR-01000041091-1
• glutamine, N~2~-[(phenylmethoxy)carbonyl]-
• N-Carbobenzyloxy-L-glutamineN-CBZ-L-Glutamine; Z-Gln-OH
• Carbobenzyloxy-L-glutamine
• CHEMBL1161938
• N(.alpha.)-Benzyloxycarbonyl-L-glutamine
• MFCD00065698
• N2-[(benzyloxy)carbonyl]glutamine
• ALBB-015475
• ((Benzyloxy)carbonyl)glutamine
• DB-042027
• DB-046971
• 5-Amino-2-[[(benzyloxy)carbonyl]amino]-5-oxopentanoic acid
• JIMLDJNLXLMGLX-UHFFFAOYSA-N
• SY041759
• EN300-17223
• 50516-14-8
• N~2~-[(benzyloxy)carbonyl]glutamine
• AKOS016040189
• 5-amino-2-(benzyloxycarbonylamino)-5-oxopentanoic acid
• N.alpha.-Benzyloxycarbonyl-L-glutamine
• AB02659
• Z56899133
• Glutamine, N2-benzyl ester, L-
• ACA51614
• MFCD00065102
• 2-(((Benzyloxy)carbonyl)amino)-4-carbamoylbutanoic acid
• Z-L-Glutamine
• 962-512-9

• MDL： MFCD00065102
• Inchi： 1S/C13H16N2O5/c14-11(16)7-6-10(12(17)18)15-13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,19)(H,17,18)
• InChI Key： JIMLDJNLXLMGLX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 280.106
• Monoisotopic Mass: 280.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid (CAS No. 50516-14-8)

2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid, with the CAS number 50516-14-8, is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound belongs to the class of protected amino acid derivatives, featuring a benzyloxycarbonyl (Cbz) protecting group and a carbamoyl side chain. Its unique structure makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules.

The growing interest in peptide-based therapeutics and drug discovery has increased the demand for high-quality intermediates like 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid. Researchers often search for "Cbz-protected amino acids" or "carbamoylbutanoic acid derivatives" to explore their applications in targeted drug delivery and enzyme inhibition studies. The compound's role in modulating protein-protein interactions and its potential in cancer research are also trending topics in scientific literature.

From a synthetic perspective, CAS 50516-14-8 is frequently employed in solid-phase peptide synthesis (SPPS), where the Cbz group provides selective protection for the amino functionality. This aligns with the current focus on "green chemistry in peptide synthesis" and "sustainable protecting groups," as researchers seek environmentally friendly alternatives. The compound's compatibility with Fmoc/tBu strategies further enhances its utility in modern peptide laboratories.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid contribute to its widespread adoption. Its moderate solubility in polar organic solvents and stability under acidic conditions make it ideal for multi-step synthetic procedures. Recent discussions in forums often revolve around "optimizing reaction yields with Cbz-amino acids" and "selective deprotection techniques," reflecting the practical challenges researchers face when working with this compound.

In analytical chemistry, 50516-14-8 serves as an important reference standard for HPLC method development and mass spectrometry studies. The increasing popularity of "LC-MS analysis of modified amino acids" and "quality control in peptide APIs" has further highlighted the significance of well-characterized compounds like this. Its distinct UV absorption profile and fragmentation pattern provide valuable data for method validation.

The biochemical applications of 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid extend to enzyme substrate studies and metabolic pathway investigations. With rising interest in "amino acid metabolism in disease states" and "protease specificity profiling," this compound offers researchers a versatile tool for probing biological systems. Its structural features allow for the design of activity-based probes and mechanistic studies in various therapeutic areas.

From a commercial perspective, the availability of CAS 50516-14-8 in different purity grades (from research-grade to GMP-quality) addresses diverse market needs. Current industry discussions focus on "supply chain reliability for peptide intermediates" and "cost-effective scale-up strategies," reflecting the compound's importance in both academic and industrial settings. The development of continuous flow processes for its production has emerged as an innovative approach to meet growing demand.

Quality considerations for 2-{(benzyloxy)carbonylamino}-4-carbamoylbutanoic acid include rigorous chiral purity verification and residual solvent analysis, especially when used in pharmaceutical applications. The compound's stability under various storage conditions and compatibility with common reagents are frequently evaluated parameters. Recent publications have addressed "advanced characterization techniques for protected amino acids" and "impurity profiling strategies," demonstrating the evolving quality standards in this field.

Looking ahead, the potential applications of 50516-14-8 in bioconjugation chemistry and material science are gaining attention. The compound's ability to serve as a building block for functionalized polymers and smart biomaterials opens new research avenues. Emerging topics like "amino acid-based drug delivery systems" and "bioinspired materials design" suggest expanding roles for this versatile intermediate in cutting-edge scientific developments.